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Compound of Interest

Compound Name: Rosavin

Cat. No.: B1679537 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Rosavin, a bioactive compound isolated from Rhodiola rosea. The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe handling and disposal in a laboratory setting.

Immediate Safety and Handling Precautions
Before handling Rosavin, it is crucial to adhere to standard laboratory safety practices. While

pure Rosavin is not classified as a hazardous substance under the Globally Harmonized

System (GHS), it is essential to handle it with care to minimize exposure and environmental

contamination.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side shields, chemical-resistant gloves (such as PVC or other plastic materials),

and a lab coat.[1][2][3] In situations where dust may be generated, respiratory protection

should be used.[2]

Ventilation: Handle Rosavin in a well-ventilated area to avoid inhalation of dust or aerosols.

[4]

Spill Management:

Solid Spills: For dry Rosavin powder, carefully sweep up the material and place it into a

suitable, labeled container for disposal.[2] Avoid actions that create dust.
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Liquid Spills (Solutions): If Rosavin is in a solution, contain the spill and absorb it with a

non-combustible absorbent material like sand, earth, or vermiculite.[1] Transfer the

absorbed material to a sealed container for disposal.

Environmental Precautions: Prevent Rosavin from entering drains, surface water, or the

sanitary sewer system.[1][2]

Quantitative Data and Physical Properties
The following table summarizes the key physical and chemical properties of Rosavin.

Property Data Reference

CAS Number 84954-92-7

Molecular Formula C₂₀H₂₈O₁₀ [5]

Molecular Weight 428.4 g/mol [5]

Appearance Solid [6]

Melting Point 97 - 99 °C [6]

Water Solubility ≥5 mg/mL (warmed) [6]

Hazard Classification
Not classified according to

GHS
[5]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

Transport Information
Not regulated (DOT, IMDG,

IATA)

Step-by-Step Disposal Protocol
The proper disposal route for Rosavin depends on whether it is in its pure form or mixed with

other chemicals, and on applicable local, state, and federal regulations. Under the Resource

Conservation and Recovery Act (RCRA), it is the responsibility of the waste generator to

determine if a waste is hazardous at the time of disposal.[7]

Step 1: Waste Characterization
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Pure Rosavin: Unused or expired pure Rosavin is not listed as a hazardous waste.

However, it should be disposed of as a chemical waste.

Rosavin Mixtures: If Rosavin is dissolved in a solvent or is part of a mixture, the entire

solution must be characterized. The hazardous properties of the solvent or other

components will dictate the disposal method. For example, a solution of Rosavin in a

flammable solvent would be classified as flammable hazardous waste.[8]

Contaminated Materials: Any items heavily contaminated with Rosavin, such as absorbent

materials from a spill, should be treated as chemical waste.

Step 2: Waste Segregation and Collection

Collect Rosavin waste in a designated, properly sealed, and clearly labeled container.

The label should include "Waste Rosavin," the chemical composition (including any

solvents), and the accumulation start date.

Do not mix Rosavin waste with other incompatible waste streams.

Step 3: Storage

Store the sealed waste container in a designated waste accumulation area that is cool, dry,

and well-ventilated.[1]

Ensure the storage area is away from heat, sparks, and open flames.[1]

Step 4: Disposal

Non-Hazardous Determination: If, after characterization, the Rosavin waste (pure or in a

non-hazardous solution) is determined to be non-hazardous, it can be disposed of through a

licensed chemical waste contractor. Do not dispose of it in the regular trash unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office and local

regulations.[9]

Hazardous Determination: If the waste is deemed hazardous due to its characteristics (e.g.,

ignitability, corrosivity, reactivity, toxicity) or because of solvents in the mixture, it must be
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managed as hazardous waste.

Engage a Licensed Contractor: Arrange for pickup and disposal through your institution's

EHS department or a certified hazardous waste disposal company.[10] Provide them with the

Safety Data Sheet (SDS) and a full characterization of the waste.

Experimental Protocols
Currently, there are no specific experimental protocols published for the chemical neutralization

or degradation of Rosavin for disposal purposes. The recommended procedures are based on

standard practices for the management of laboratory chemical waste.[10]

Rosavin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Rosavin waste.
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Start: Rosavin Waste Generated

Step 1: Characterize Waste
Is it pure Rosavin or a mixture?

Is it contaminated material?

Is the waste hazardous?
(e.g., flammable solvent, corrosive, etc.)

Step 2: Collect in Labeled
Hazardous Waste Container

  Yes

Step 2: Collect in Labeled
Non-Hazardous Chemical Waste Container

No  

Step 3: Store in Designated
Waste Accumulation Area

Step 4: Dispose via Licensed
Hazardous Waste Contractor

If Hazardous

Step 4: Dispose via Institutional EHS
 or Licensed Chemical Waste Contractor

If Non-Hazardous

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for Rosavin waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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